Cas no 622803-15-0 ((2Z)-2-(5-methylfuran-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(5-methylfuran-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 622803-15-0
• MF: C₂₁H₁₅NO₆
• MW: 377.346905946732
• CID: 5417524
• Update Time: 2025-06-03

(2Z)-2-(5-methylfuran-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(5-methylfuran-2-yl)methylidene]-6-[(4-nitrophenyl)methoxy]-1-benzofuran-3-one
• (2Z)-2-(5-methylfuran-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C21H15NO6/c1-13-2-7-17(27-13)11-20-21(23)18-9-8-16(10-19(18)28-20)26-12-14-3-5-15(6-4-14)22(24)25/h2-11H,12H2,1H3
• InChI Key： OJVDCSIAJXMREM-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC3=CC=C([N+]([O-])=O)C=C3)=CC=C2C(=O)C1=CC1=CC=C(C)O1

Additional information on (2Z)-2-(5-methylfuran-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one

Compound CAS No. 622803-15-0: (2Z)-2-(5-Methylfuran-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one

The compound with CAS No. 622803-15-0, named as (2Z)-2-(5-methylfuran-2-yl)methylidene-6-(4-nitrophenyl)methoxy-2,3-dihydro-1-benzofuran-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzofuran skeleton, a nitrophenyl group, and a methylidene substituent. The benzofuran framework is a common motif in natural products and bioactive molecules, often contributing to their unique pharmacological properties.

Recent studies have highlighted the potential of this compound as a bioactive agent in various therapeutic areas. The presence of the 4-nitrophenyl group suggests that this molecule may exhibit strong electron-withdrawing properties, which can influence its reactivity and biological activity. Additionally, the methylidene group at the 2-position introduces geometric isomerism, with the (Z) configuration being predominant in this case. This stereochemistry plays a crucial role in determining the molecule's interactions with biological targets.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the construction of the benzofuran ring system, followed by the introduction of the nitrophenyl and methylidene substituents. Researchers have employed methods such as Friedel-Crafts alkylation, Stille coupling, and photochemical reactions to achieve high yields and selectivity in the synthesis process. The use of these cutting-edge techniques underscores the complexity and precision required to synthesize such a structurally intricate molecule.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Its ability to modulate key cellular pathways makes it a potential candidate for treating diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that this compound can inhibit specific kinase enzymes involved in cell proliferation and survival. Furthermore, its nitrophenyl group may enhance its ability to cross cellular membranes, improving its bioavailability and efficacy.

The structural features of this compound also make it an attractive candidate for further chemical modifications. By altering substituents on the benzofuran ring or modifying the nitrophenyl group, researchers can explore a wide range of biological activities and optimize its therapeutic potential. Such modifications could lead to the development of more potent and selective drug candidates.

In terms of applications beyond pharmacology, this compound has also been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have explored its ability to act as an electron acceptor in donor-acceptor systems, which could be useful in designing new types of photovoltaic materials.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, such as exposure to UV light or enzymatic degradation, this compound undergoes hydrolysis or oxidative cleavage. These findings are essential for ensuring that its use does not pose long-term risks to ecosystems or human health.

In conclusion, CAS No. 622803-15-0 represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in medicine and materials science. With ongoing research into its properties and applications, this compound holds great promise for advancing both scientific knowledge and practical innovations.